N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-4-fluorobenzamide

• Molecular Formula: C18H16FN3O2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-4-fluorobenzamide
• InChI: InChI=1S/C18H16FN3O2S/c1-2-3-16(23)22-18-21-14-9-8-13(10-15(14)25-18)20-17(24)11-4-6-12(19)7-5-11/h4-10H,2-3H2,1H3,(H,20,24)(H,21,22,23)
• InChI Key: ABLASXBUSVHREN-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(C=C3)F

Description

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound, commonly known as BF-2649, is a benzothiazole derivative that has been synthesized through a multistep process.

Mechanism of Action

BF-2649 exerts its inhibitory effects on HDACs and CAs by binding to their active sites, thereby preventing their enzymatic activity. This leads to alterations in gene expression and metabolic pathways, which can have significant implications in disease states.
Biochemical and Physiological Effects:
BF-2649 has been shown to exhibit anti-proliferative effects on cancer cells, making it a potential candidate for cancer therapy. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

BF-2649 has several advantages as a research tool, including its high potency and selectivity for HDACs and CAs. However, its limitations include its relatively high cost and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on BF-2649. One potential avenue is the development of BF-2649-based therapeutics for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the precise mechanisms of action of BF-2649 on HDACs and CAs, as well as its potential effects on other biological targets. Furthermore, the synthesis of new derivatives of BF-2649 with improved properties and selectivity could lead to the development of more potent and effective research tools and therapeutics.
In conclusion, BF-2649 is a promising research tool with potential applications in various fields of research. Its potent inhibitory activity against HDACs and CAs makes it a potential candidate for cancer therapy and the treatment of inflammatory diseases. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of BF-2649 involves several steps, including the preparation of the starting materials and the coupling of the benzothiazole and benzamide moieties. The synthesis process has been optimized to yield high purity and yield of the final product.

Scientific Research Applications

BF-2649 has been extensively studied for its potential applications in various fields of research. It has been shown to exhibit potent inhibitory activity against several enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). These enzymes play crucial roles in various biological processes, including gene expression, metabolism, and pH regulation.